4-{4-methoxy-3-[(2-methylbenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[[4-methoxy-3-[(2-methylphenyl)methoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C25H21NO4/c1-17-8-6-7-11-20(17)16-29-23-15-18(12-13-22(23)28-2)14-21-25(27)30-24(26-21)19-9-4-3-5-10-19/h3-15H,16H2,1-2H3/b21-14-
• InChI Key: KUUSSPHZHHCSAJ-STZFKDTASA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=C(C=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC
• Isomeric SMILES: CC1=CC=CC=C1COC2=C(C=CC(=C2)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4)OC
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol

Description

Synthesis Analysis

Compounds similar to the one often involve complex synthetic routes that may include condensation reactions, the use of diazenyl precursors, and specific catalysts to achieve the desired structural framework. For example, the synthesis of related compounds has been achieved through reactions involving formaldehyde, 2,2-dimethyl-1,3-propanediamine, and specific diazonium chlorides to form complex structures with diazenyl groups (Moser, Bertolasi, & Vaughan, 2005).

Molecular Structure Analysis

The molecular structure of compounds with similar complexity is often elucidated using techniques such as single-crystal X-ray diffraction analysis. This method provides detailed insights into the molecular geometry, bond lengths, bond angles, and overall conformation of the molecule. Disorders in the structure, such as those observed in the methoxycarbonyl group, and the orientation of specific functional groups, can significantly influence the compound's physical and chemical properties (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

Chemical reactions and properties of these compounds are influenced by their functional groups and molecular structure. For instance, the presence of triazene moieties can lead to significant conjugations within the molecule, affecting its reactivity and the types of chemical reactions it can undergo. The crystal packing and the interactions between molecules, such as van der Waals forces, also play a critical role in determining the compound's stability and reactivity (Moser, Bertolasi, & Vaughan, 2005).

Scientific Research Applications

Oxygen Transfer Reactions

• Research on oxygen transfer reactions using methoxy substituted benzyl phenyl sulfides, similar in structure to the query compound, helps in understanding the mechanism of oxidation processes. This can be applied in synthetic chemistry for the development of new compounds and materials (Lai, S., Lepage, C. J., & Lee, D. G., 2002).

Oxidative Debenzylation

• Studies on oxidative debenzylation of 4-methoxy-α-methylbenzyl esters provide insights into protecting group strategies in organic synthesis, highlighting the importance of such reactions in the preparation of complex molecules (Yoo, S., Kim, R. H., & Kyu, Y., 1990).

Photodynamic Therapy Applications

• Research on new zinc phthalocyanine compounds with high singlet oxygen quantum yield for photodynamic therapy applications. Such studies indicate the potential of complex organic molecules in medical applications, particularly in treating cancer (Pişkin, M., Canpolat, E., & Öztürk, Ö., 2020).

Anticancer Activity

• The synthesis and evaluation of new organic compounds, such as 4-amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, for their anticancer activity. This demonstrates the role of synthetic organic chemistry in developing new therapeutic agents (Bekircan, O., Kucuk, M., Kahveci, B., & Bektaş, H., 2008).

Nonlinear Optical and Spectroscopic Analysis

• Studies on the molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic compounds provide a basis for the development of materials with specific optical properties, which can be applied in optoelectronics and photonics (Beytur, M., & Avinca, I., 2021).